N-Desmethyl Zolmitriptan
N-Desmethyl Zolmitriptan
Brand Name:
Vulcanchem
CAS No.:
139264-35-0
VCID:
VC0021540
InChI:
InChI=1S/C15H19N3O2/c1-16-5-4-11-8-17-14-3-2-10(7-13(11)14)6-12-9-20-15(19)18-12/h2-3,7-8,12,16-17H,4-6,9H2,1H3,(H,18,19)/t12-/m0/s1
SMILES:
CNCCC1=CNC2=C1C=C(C=C2)CC3COC(=O)N3
Molecular Formula:
C₁₅H₁₉N₃O₂
Molecular Weight:
273.33 g/mol
N-Desmethyl Zolmitriptan
CAS No.: 139264-35-0
Reference Standards
VCID: VC0021540
Molecular Formula: C₁₅H₁₉N₃O₂
Molecular Weight: 273.33 g/mol
| CAS No. | 139264-35-0 |
|---|---|
| Product Name | N-Desmethyl Zolmitriptan |
| Molecular Formula | C₁₅H₁₉N₃O₂ |
| Molecular Weight | 273.33 g/mol |
| IUPAC Name | (4S)-4-[[3-[2-(methylamino)ethyl]-1H-indol-5-yl]methyl]-1,3-oxazolidin-2-one |
| Standard InChI | InChI=1S/C15H19N3O2/c1-16-5-4-11-8-17-14-3-2-10(7-13(11)14)6-12-9-20-15(19)18-12/h2-3,7-8,12,16-17H,4-6,9H2,1H3,(H,18,19)/t12-/m0/s1 |
| Standard InChIKey | QGGCHSMZXKNGCK-LBPRGKRZSA-N |
| Isomeric SMILES | CNCCC1=CNC2=C1C=C(C=C2)C[C@H]3COC(=O)N3 |
| SMILES | CNCCC1=CNC2=C1C=C(C=C2)CC3COC(=O)N3 |
| Canonical SMILES | CNCCC1=CNC2=C1C=C(C=C2)CC3COC(=O)N3 |
| Synonyms | (4S)-4-[[3-[2-(Methylamino)ethyl]-1H-indol-5-yl]methyl-2-oxazolidinone; 183C91; |
| PubChem Compound | 178536 |
| Last Modified | Nov 11 2021 |
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